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Introduction

The Son of Sevenless 1 (SOS1) protein is a crucial guanine nucleotide exchange factor (GEF)
that plays a pivotal role in the activation of RAS proteins. By catalyzing the exchange of GDP
for GTP on RAS, SOS1 initiates downstream signaling cascades, most notably the MAPK/ERK
pathway, which are fundamental to cell proliferation, differentiation, and survival. Given that
mutations in RAS genes are prevalent in a significant portion of human cancers, leading to
constitutive pathway activation, targeting SOS1 has emerged as a compelling therapeutic
strategy. Small molecule inhibitors that disrupt the SOS1-RAS interaction offer a promising
approach to attenuate this oncogenic signaling. This technical guide provides an in-depth
overview of the discovery of small molecule SOS1 binders, detailing the core signaling
pathways, experimental methodologies for identification and characterization, and a summary
of key quantitative data.

The SOS1 Signaling Pathway

SOS1 is a key intermediary in receptor tyrosine kinase (RTK) signaling. Upon ligand binding
and activation of an RTK, the adaptor protein Grb2 is recruited to the phosphorylated receptor.
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Grb2, in turn, binds to SOS1, translocating it to the plasma membrane where it can interact with
and activate RAS proteins. This activation triggers a phosphorylation cascade through RAF,
MEK, and ERK, ultimately leading to changes in gene expression that drive cell growth and
proliferation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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